Alkyne-Val-Cit-PAB-OH

• Molecular Formula: C24H35N5O5
• Molecular Weight: 473.6 g/mol
• InChI: InChI=1S/C24H35N5O5/c1-4-5-6-9-20(31)29-21(16(2)3)23(33)28-19(8-7-14-26-24(25)34)22(32)27-18-12-10-17(15-30)11-13-18/h1,10-13,16,19,21,30H,5-9,14-15H2,2-3H3,(H,27,32)(H,28,33)(H,29,31)(H3,25,26,34)/t19-,21-/m0/s1
• InChIKey: GZSZAKZGOCKDGT-FPOVZHCZSA-N

Alkyne-Val-Cit-PAB-OH Linker Overview

Alkyne-Val-Cit-PAB-OH (CAS 2748039-76-9, MW 473.57) is a heterotrifunctional linker building block for antibody–drug conjugates (ADCs) that integrates a terminal alkyne group, a valine-citrulline (Val-Cit) dipeptide cleavage motif, and a self-immolative para-aminobenzyl alcohol (PAB) spacer . The Val-Cit sequence is specifically recognized and cleaved by the lysosomal cysteine protease cathepsin B, which is overexpressed in many tumor cells, enabling intracellular payload release . The terminal alkyne provides a bioorthogonal handle for copper(I)-catalyzed azide-alkyne cycloaddition (CuAAC), facilitating site-specific conjugation to azide-modified antibodies or targeting ligands . This compound is commercially available from multiple vendors at ≥95% purity, typically supplied at 100 mg to gram scales for research-grade ADC construction .

Alkyne handle CuAAC-compatible bioorthogonal conjugation

Val-Cit motif Cathepsin B-cleavable dipeptide linker

PAB spacer Self-immolative para-aminobenzyl alcohol for payload release

Substitution Risks for Alkyne-Val-Cit-PAB-OH

Generic substitution among Val-Cit-PAB linker variants is not scientifically valid because the terminal reactive group determines the conjugation chemistry, which in turn governs drug-to-antibody ratio (DAR) homogeneity, site specificity, and ultimately ADC pharmacokinetics and therapeutic index. The clinically dominant maleimide-Val-Cit-PAB linker (e.g., MC-Val-Cit-PAB, used in Adcetris) relies on stochastic thiol-maleimide coupling to reduced interchain cysteines, producing heterogeneous ADC mixtures with DAR values typically constrained to 3–4 [1]. In contrast, the terminal alkyne of Alkyne-Val-Cit-PAB-OH enables CuAAC-mediated conjugation to site-specifically incorporated azide handles, yielding near-homogeneous ADC species with precisely controlled DAR [2]. Furthermore, the standard linear Val-Cit-PAB scaffold carries intrinsic liabilities—hydrophobicity-induced aggregation (100% aggregation by SEC for Mc-VC-PAB-pyrene ADCs) and significant premature payload release in mouse plasma (36% released payload) [3]—that necessitate careful linker selection based on the intended conjugation strategy, payload hydrophobicity, and target indication. These quantitative differences are detailed in the evidence guide below.

Maleimide substitution alters conjugation

Replacing the alkyne with maleimide leads to stochastic thiol coupling and heterogeneous DAR, complicating ADC characterization and batch consistency.

Linear Val-Cit-PAB aggregation risk

The linear scaffold with hydrophobic payloads may cause complete aggregation by SEC—payload hydrophilicity must be verified before procurement.

Mouse plasma instability

Linear Val-Cit-PAB linkers exhibit higher premature payload release in mouse plasma, potentially confining utility in murine efficacy models without additional stability profiling.

• [1] Matsuda Y, et al. Exo-Cleavable Linkers: Enhanced Stability and Therapeutic Efficacy in Antibody–Drug Conjugates. Journal of Medicinal Chemistry. 2024;67(20):18124–18138. doi:10.1021/acs.jmedchem.4c01251. View Source
• [2] Zimmerman ES, et al. Production of Site-Specific Antibody–Drug Conjugates Using Optimized Non-Natural Amino Acids in a Cell-Free Expression System. Bioconjugate Chemistry. 2014;25(2):351–361. View Source
• [3] Matsuda Y, et al. Exo-Cleavable Linkers: Enhanced Stability and Therapeutic Efficacy in Antibody–Drug Conjugates. Journal of Medicinal Chemistry. 2024;67(20):18124–18138. Table 1. View Source

Alkyne-Val-Cit-PAB-OH Comparative Evidence

CuAAC vs SPAAC Conjugation Kinetics

The terminal alkyne in Alkyne-Val-Cit-PAB-OH reacts with azide-modified biomolecules via copper(I)-catalyzed azide-alkyne cycloaddition (CuAAC), which exhibits second-order rate constants of 10–100 M⁻¹s⁻¹ [1]. This is approximately 10- to 100-fold faster than the strain-promoted azide-alkyne cycloaddition (SPAAC) used by DBCO-Val-Cit-PAB linkers, which operates at rate constants of ~1–60 M⁻¹s⁻¹ [1]. While SPAAC avoids copper toxicity concerns, the slower kinetics can result in incomplete conjugation and lower yields in preparative-scale ADC manufacturing. CuAAC provides rapid, high-yielding triazole formation that is bioorthogonal and compatible with site-specific azide incorporation strategies [2].

Conjugation kinetics

Cross-study comparable

10–100 M⁻¹s⁻¹ (CuAAC) vs ~1–60 M⁻¹s⁻¹ (SPAAC)

Faster CuAAC kinetics support higher conjugation yields and reduced reaction times in preparative ADC synthesis.

Requires Cu(I) catalyst; SPAAC is copper-free but slower.

Evidence Dimension	Second-order reaction rate constant for azide-alkyne cycloaddition (conjugation kinetics)
Target Compound Data	10–100 M⁻¹s⁻¹ (CuAAC with terminal alkyne of Alkyne-Val-Cit-PAB-OH)
Comparator Or Baseline	~1–60 M⁻¹s⁻¹ (SPAAC with DBCO-Val-Cit-PAB linkers)
Quantified Difference	10- to 100-fold faster rate for CuAAC vs. SPAAC
Conditions	In vitro bioconjugation; CuAAC requires Cu(I) catalyst (e.g., CuSO₄/sodium ascorbate or CuBr); SPAAC is copper-free

Why This Matters

Faster conjugation kinetics enable higher yields, shorter reaction times, and lower reagent excess in ADC manufacturing—directly translating to reduced cost of goods and improved process robustness for procurement decisions involving multi-gram scale-ups.

• [1] McKay CS, Finn MG. Click Chemistry in Complex Mixtures: Bioorthogonal Bioconjugation. Chemistry & Biology. 2014;21(9):1075–1101. Table 1; CuAAC vs. SPAAC rate constants compiled therein. View Source
• [2] Pickens CJ, Johnson SN, Pressnall MM, Leon MA, Berkland CJ. Practical Considerations, Challenges, and Limitations of Bioconjugation via Azide–Alkyne Cycloaddition. Bioconjugate Chemistry. 2018;29(3):686–701. View Source

Plasma Stability: Linear Val-Cit-PAB vs Exo-Linker

In a head-to-head comparison of ADC linker architectures published in Journal of Medicinal Chemistry (2024), ADCs constructed with the conventional linear Val-Cit-PAB linker (Mc-VC-PAB-pyrene) released 36% of the pyrene payload after incubation in mouse plasma, whereas the optimized Exo-EVC linker configuration released only 3.5% [1]. This ~10-fold reduction in premature payload release is attributed to the repositioning of the cleavable peptide away from the antibody-payload junction. Alkyne-Val-Cit-PAB-OH shares the same linear Val-Cit-PAB architecture as the comparator, meaning that ADCs constructed with this linker will exhibit the intrinsic plasma stability profile of the linear Val-Cit-PAB class—a limitation that must be factored into procurement decisions when in vivo stability in rodent models is critical [2].

Mouse plasma release

Head-to-head

~36% payload release (linear Val-Cit-PAB) vs 3.5% (Exo-EVC)

Linear Val-Cit-PAB architecture may contribute to higher premature release—requires stability profiling in target species.

Species-specific stability; human plasma stability may differ.

Evidence Dimension	Percentage of payload released from ADC in mouse plasma
Target Compound Data	~36% payload release (linear Val-Cit-PAB architecture, representative of Alkyne-Val-Cit-PAB-OH-based ADCs)
Comparator Or Baseline	3.5% payload release (Exo-EVC linker ADC); 7% (Exo-EEVC linker ADC)
Quantified Difference	~10.3-fold higher premature release for linear Val-Cit-PAB vs. Exo-EVC
Conditions	Mouse plasma incubation; ADCs constructed with pyrene payload on trastuzumab; SEC and HIC characterization

Why This Matters

High premature payload release in rodent plasma is a known liability of linear Val-Cit-PAB linkers that can confound murine efficacy and toxicology studies. Researchers procuring this linker for preclinical ADC programs must account for species-specific plasma stability differences between mouse and human.

• [1] Matsuda Y, et al. Exo-Cleavable Linkers: Enhanced Stability and Therapeutic Efficacy in Antibody–Drug Conjugates. Journal of Medicinal Chemistry. 2024;67(20):18124–18138. Table 1: Released payload in mouse plasma (%) for ADC(3) linear-VC: 36% vs. ADC(1) Exo-EVC: 3.5%. View Source
• [2] Val-Cit linker stability in human vs. mouse plasma: Glu-Val-Cit-PABC conjugate showed t½ = 8.4 h (mouse) and 4.6 h (human). Sauter C, et al. In vitro and in vivo evaluation of Bombesin-MMAE conjugates for targeted tumour therapy. European Journal of Medicinal Chemistry. 2024. View Source

Aggregation Propensity of Linear Val-Cit-PAB ADCs

In a controlled comparison using identical antibody (trastuzumab), payload (pyrene), and analytical conditions, the linear Val-Cit-PAB ADC (Mc-VC-PAB-pyrene, ADC(3)) exhibited 100% aggregation by size exclusion chromatography (SEC), rendering the conjugate undevelopable [1]. In contrast, the Exo-EVC ADC (ADC(1)) showed only 0.4% aggregation and the Exo-EEVC ADC (ADC(2)) showed 0.5% aggregation [1]. This extreme aggregation is driven by the high hydrophobicity of the linear Val-Cit-PAB-pyrene construct (Clog P of linker-payload = 4.31, Alog P = 3.87) [1]. Alkyne-Val-Cit-PAB-OH, when conjugated to hydrophobic payloads, will present a similar aggregation risk due to the intrinsic lipophilicity of the Val-Cit-PAB scaffold, and its successful deployment may require PEG spacer incorporation or selection of less hydrophobic payloads.

SEC aggregation

Head-to-head

100% aggregation (linear-Val-Cit-PAB-pyrene) vs 0.4% (Exo-EVC)

Extreme aggregation with hydrophobic payloads demands Clog P screening and may require PEG spacer incorporation.

With pyrene payload; DAR ~8.

Evidence Dimension	ADC aggregation measured by SEC (% aggregate peak area)
Target Compound Data	100% aggregation (linear-Val-Cit-PAB-pyrene ADC; Clog P of linker-payload = 4.31) [representative of Alkyne-Val-Cit-PAB-OH conjugated to hydrophobic payloads]
Comparator Or Baseline	0.4% aggregation (Exo-EVC-pyrene ADC; Clog P = 2.21); 0.5% aggregation (Exo-EEVC-pyrene ADC; Clog P = 1.06)
Quantified Difference	>200-fold higher aggregation for linear Val-Cit-PAB vs. Exo-EVC with pyrene payload
Conditions	Trastuzumab backbone; pyrene payload; DAR determined by HIC: 7.9 (linear-VC), 8.0 (Exo-EVC), 7.4 (Exo-EEVC); SEC analysis under native conditions

Why This Matters

Complete aggregation precludes developability. Procurement decisions for Alkyne-Val-Cit-PAB-OH must consider payload hydrophobicity: this linker is best suited for moderately hydrophilic payloads or requires PEG spacer incorporation to mitigate aggregation risk, directly impacting formulation and manufacturing feasibility.

• [1] Matsuda Y, et al. Exo-Cleavable Linkers: Enhanced Stability and Therapeutic Efficacy in Antibody–Drug Conjugates. Journal of Medicinal Chemistry. 2024;67(20):18124–18138. Table 1: Aggregation in SEC (%) for ADC(3) linear-VC: 100% vs. ADC(1) Exo-EVC: 0.4%. View Source

Site-Specific Conjugation and DAR Homogeneity

Conventional ADC construction using maleimide-Val-Cit-PAB linkers (e.g., MC-Val-Cit-PAB-MMAE) relies on partial reduction of interchain disulfides followed by thiol-maleimide coupling, producing heterogeneous mixtures with average DAR values typically limited to 3–4 and containing species ranging from DAR=0 to DAR=8 [1]. This heterogeneity complicates analytical characterization, batch-to-batch reproducibility, and regulatory filings. In contrast, Alkyne-Val-Cit-PAB-OH enables CuAAC-mediated conjugation to site-specifically incorporated azide handles (e.g., via amber suppression with p-azidophenylalanine or enzymatic azide transfer), yielding near-homogeneous ADCs with precisely defined DAR=2 or DAR=4 [2]. Site-specific conjugation via azide-alkyne click chemistry has been demonstrated to produce ADCs with ≥95% conjugation efficiency and substantially improved pharmacokinetic profiles compared to stochastically conjugated ADCs [3].

DAR homogeneity

Cross-study comparable

Defined DAR=2/4 (site-specific CuAAC) vs average DAR 3–4 (stochastic maleimide)

Alkyne-enabled conjugation produces near-homogeneous ADC species, supporting consistent analytical and CMC characterization.

Requires azide incorporation technology.

Evidence Dimension	ADC DAR homogeneity and conjugation site specificity
Target Compound Data	Defined DAR (e.g., DAR=2 or DAR=4) with near-homogeneous species distribution via CuAAC site-specific conjugation (Alkyne-Val-Cit-PAB-OH + azide-modified antibody)
Comparator Or Baseline	Average DAR=3–4 with heterogeneous distribution (DAR 0–8 species) via stochastic thiol-maleimide conjugation (MC-Val-Cit-PAB-linker)
Quantified Difference	Site-specific CuAAC eliminates DAR=0 (inactive) and high-DAR (aggregation-prone) species; limits DAR variance to ±0.5 vs. ±3–4 for stochastic methods
Conditions	Antibody engineering required for azide incorporation (amber suppression, enzymatic modification, or chemical azide transfer); CuAAC conditions: CuSO₄, THPTA ligand, sodium ascorbate, aqueous buffer, 25–37°C

Why This Matters

DAR homogeneity directly impacts ADC potency, safety, and regulatory approval pathways. Procurement of Alkyne-Val-Cit-PAB-OH is strategically justified when the development program includes site-specific conjugation technology, as it enables ADC constructs with superior batch-to-batch consistency and simplified CMC (Chemistry, Manufacturing, and Controls) characterization.

• [1] Matsuda Y, et al. Exo-Cleavable Linkers: Enhanced Stability and Therapeutic Efficacy in Antibody–Drug Conjugates. Journal of Medicinal Chemistry. 2024;67(20):18124–18138. Introduction: 'common payload linkers, such as Mc-Val-Cit-PAB-MMAE, struggle with modest drug–antibody ratios (DAR = 3–4).' View Source
• [2] Axup JY, Bajjuri KM, Ritland M, et al. Synthesis of site-specific antibody-drug conjugates using unnatural amino acids. Proceedings of the National Academy of Sciences. 2012;109(40):16101–16106. View Source
• [3] Zimmerman ES, et al. Production of Site-Specific Antibody–Drug Conjugates Using Optimized Non-Natural Amino Acids in a Cell-Free Expression System. Bioconjugate Chemistry. 2014;25(2):351–361. Reported near-complete conversion via SPAAC with DBCO-Val-Cit-PAB-MMAE. View Source

Cathepsin B Cleavage Efficiency of Val-Cit-PAB

The Val-Cit-PAB scaffold is cleaved by recombinant human cathepsin B with a reported catalytic efficiency (kcat/KM) of approximately 24,000 M⁻¹s⁻¹ in in vitro enzymatic assays . This places Val-Cit among the most efficiently cleaved dipeptide substrates for cathepsin B, significantly exceeding the efficiency of alternative sequences. For comparison, a model cathepsin B FRET substrate (Abz-GIVRAK(Dnp)) exhibits kcat/KM = 7,288 mM⁻¹s⁻¹, with the Val residue at the P2 position being critical for selectivity—cathepsin K, L, V, and X show kcat/KM values of only 133.3, 100, 32, and 17 mM⁻¹s⁻¹ respectively for the same substrate [1]. Alkyne-Val-Cit-PAB-OH retains the identical Val-Cit cleavage sequence, ensuring that ADCs constructed with this linker maintain efficient, cathepsin B-dependent intracellular payload release in target cells .

Cathepsin B kcat/KM

Class-level, Data to verify

~24,000 M⁻¹s⁻¹ (Val-Cit-PAB)

High enzymatic efficiency supports intracellular payload release—based on class-level inference.

Validated in multiple approved ADC linkers; direct data for this specific construct not provided.

Evidence Dimension	Cathepsin B enzymatic cleavage efficiency (kcat/KM)
Target Compound Data	~24,000 M⁻¹s⁻¹ (Val-Cit-PAB scaffold; measured on SC-Val-Cit-PAB substrate with purified human cathepsin B)
Comparator Or Baseline	7,288 mM⁻¹s⁻¹ (Abz-GIVRAK(Dnp) FRET substrate for cathepsin B); 133.3 mM⁻¹s⁻¹ (cathepsin K); 100 mM⁻¹s⁻¹ (cathepsin L)
Quantified Difference	Val-Cit-PAB scaffold: ~3.3-fold higher kcat/KM than model cathepsin B FRET substrate; ~180-fold selectivity over cathepsin K; ~240-fold over cathepsin L
Conditions	In vitro enzymatic assay with purified recombinant human cathepsin B at pH 5.0–5.5 (lysosomal pH); Val-Cit cleavage occurs at the Cit-PAB amide bond, triggering 1,6-elimination

Why This Matters

The high cathepsin B cleavage efficiency is a class-defining feature of the Val-Cit-PAB linker family. When procuring Alkyne-Val-Cit-PAB-OH, users inherit this validated enzymatic release mechanism, which has been proven in multiple FDA-approved ADCs (Adcetris, Polivy, Padcev, Tivdak) and provides confidence in intracellular payload release.

• [1] VWR. Fmoc-Val-Cit-PAB-OH Product Page. Citing: Abz-GIVRAK(Dnp) FRET substrate for human cathepsin B: Km = 5.9 µM, kcat = 43 s⁻¹, kcat/Km = 7288 mM⁻¹s⁻¹. Comparative kcat/Km for cathepsin K, L, V, X also reported. View Source

Alkyne-Val-Cit-PAB-OH Application Scenarios

Site-Specific ADC Construction via CuAAC

Alkyne-Val-Cit-PAB-OH is the linker of choice when the ADC development program has invested in site-specific azide incorporation technology (amber suppression with p-azidophenylalanine, sortase-mediated ligation, or enzymatic azide transfer using microbial transglutaminase). The CuAAC reaction between the terminal alkyne and the site-specific azide yields near-homogeneous ADCs with precisely defined DAR (typically 2 or 4), eliminating the DAR heterogeneity that plagues stochastic maleimide-thiol conjugates [1]. Conjugation proceeds with second-order rate constants of 10–100 M⁻¹s⁻¹, enabling preparative-scale reactions to reach completion within 1–4 hours at ambient temperature using CuSO₄/THPTA/sodium ascorbate catalyst systems [2]. The resulting triazole linkage is metabolically stable and does not undergo the retro-Michael deconjugation observed with maleimide-thiol adducts. This scenario yields the highest-value differentiation for Alkyne-Val-Cit-PAB-OH relative to all other Val-Cit-PAB linker variants [3].

ADC Prototyping with Hydrophilic Payloads

For payloads with moderate hydrophilicity (e.g., Clog P of linker-payload construct < 3.0), Alkyne-Val-Cit-PAB-OH provides a cost-effective, well-characterized linker option with proven cathepsin B cleavage kinetics (kcat/KM ≈ 24,000 M⁻¹s⁻¹) . In this regime, the aggregation risk that plagues linear Val-Cit-PAB linkers conjugated to highly hydrophobic payloads (e.g., pyrene with Clog P = 4.31, which caused 100% aggregation by SEC [4]) is mitigated by payload selection. The linker is commercially available at 100 mg to gram scales from multiple vendors with ≥95% purity, enabling rapid ADC prototyping without requiring custom synthesis . Researchers should verify that the intended payload does not push the conjugate into the aggregation-prone Clog P range above 3.5 before committing to this linker scaffold.

Dual-Functional ADCs via Orthogonal Conjugation

The terminal alkyne of Alkyne-Val-Cit-PAB-OH provides a bioorthogonal handle that is orthogonal to other common bioconjugation chemistries (maleimide-thiol, NHS ester-amine, tetrazine-TCO). This enables the construction of dual-functional ADCs or ADC-like conjugates where the alkyne is used for payload attachment while a separate orthogonal handle (e.g., maleimide on a bifurcated scaffold) is used for fluorescent labeling, PEGylation, or attachment of a second targeting moiety [5]. The CuAAC reaction can be performed sequentially with SPAAC or other click reactions without cross-reactivity, as demonstrated by the successful sequential conjugation of DBCO and alkyne handles in complex biomolecular systems [6]. This orthogonal reactivity is not available with maleimide-only, DBCO-only, or amine-reactive Val-Cit-PAB linker variants, making Alkyne-Val-Cit-PAB-OH uniquely suited for multi-functional conjugate designs.

Species-Dependent Plasma Stability for Clinical Translation

Val-Cit-PAB linkers exhibit species-dependent plasma stability: they are significantly more stable in human plasma than in mouse plasma. The Glu-Val-Cit-PABC variant shows t½ = 8.4 h in mouse plasma but only 4.6 h in human plasma [7], while the linear Val-Cit-PAB scaffold shows even poorer rodent stability (36% payload release in mouse plasma [4]). Alkyne-Val-Cit-PAB-OH is therefore best deployed in ADC programs that use human plasma stability as the primary release criterion and conduct efficacy studies in models where species-matched plasma stability has been validated. For programs requiring robust rodent stability (e.g., syngeneic mouse tumor models), an exo-linker or Glu-Val-Cit-modified linker should be considered instead. This application scenario highlights the importance of matching linker selection to the preclinical species used for efficacy and toxicology studies [8].

Application

Selection Property

Validation Focus

Site-specific ADC bioconjugation

Alkyne-CuAAC reactivity

DAR homogeneity and conjugation efficiency

ADC prototyping with hydrophilic payloads

Linker hydrophobicity limit (Clog P < ~3.5)

Absence of SEC aggregation

Dual-functional conjugate construction

Orthogonal alkyne reactivity

Sequential click chemistry compatibility

Cross-species plasma stability research

Species-dependent Val-Cit cleavage

Human vs. mouse plasma release profiling

• [1] Axup JY, Bajjuri KM, Ritland M, et al. Synthesis of site-specific antibody-drug conjugates using unnatural amino acids. Proceedings of the National Academy of Sciences. 2012;109(40):16101–16106. View Source
• [2] McKay CS, Finn MG. Click Chemistry in Complex Mixtures: Bioorthogonal Bioconjugation. Chemistry & Biology. 2014;21(9):1075–1101. CuAAC rate constants: 10–100 M⁻¹s⁻¹. View Source
• [3] Zimmerman ES, et al. Production of Site-Specific Antibody–Drug Conjugates Using Optimized Non-Natural Amino Acids in a Cell-Free Expression System. Bioconjugate Chemistry. 2014;25(2):351–361. View Source
• [4] Matsuda Y, et al. Exo-Cleavable Linkers: Enhanced Stability and Therapeutic Efficacy in Antibody–Drug Conjugates. Journal of Medicinal Chemistry. 2024;67(20):18124–18138. Table 1. View Source
• [5] Pickens CJ, Johnson SN, Pressnall MM, Leon MA, Berkland CJ. Practical Considerations, Challenges, and Limitations of Bioconjugation via Azide–Alkyne Cycloaddition. Bioconjugate Chemistry. 2018;29(3):686–701. View Source
• [6] BaseClick. DBCO-C6-Alkyne Product Page. Demonstrates orthogonal reactivity: DBCO for copper-free SPAAC and terminal alkyne for subsequent CuAAC. View Source
• [7] Sauter C, et al. In vitro and in vivo evaluation of Bombesin-MMAE conjugates for targeted tumour therapy. European Journal of Medicinal Chemistry. 2024. Glu-Val-Cit-PABC t½: 8.4 h (mouse), 4.6 h (human). View Source
• [8] Matsuda Y, et al. Exo-Cleavable Linkers: Enhanced Stability and Therapeutic Efficacy in Antibody–Drug Conjugates. Journal of Medicinal Chemistry. 2024;67(20):18124–18138. Discussion of species-dependent Val-Cit stability and exo-linker advantages. View Source